Cas no 55628-54-1 ((2R,3S,4R)-3,4-bis(benzyloxy)-2-[(benzyloxy)methyl]-3,4-dihydro-2H-pyran)

• Product Name: (2R,3S,4R)-3,4-bis(benzyloxy)-2-[(benzyloxy)methyl]-3,4-dihydro-2H-pyran
• CAS No: 55628-54-1
• MF: C₂₇H₂₈O₄
• MW: 416.508828163147
• MDL: MFCD00061640
• CID: 56793
• PubChem ID: 24860481
• Update Time: 2025-04-18

(2R,3S,4R)-3,4-bis(benzyloxy)-2-[(benzyloxy)methyl]-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 3,4,6-Tri-O-benzyl-D-glucal
• Tri-O-benzyl-D-glucal
• (2R,3S,4R)-3,4-bis(phenylmethoxy)-2-(phenylmethoxymethyl)-3,4-dihydro-2H-pyran
• 1,5-Anhydro-3,4,6-tri-O-benzyl-2-deoxy-D-arabinohex-1-enitol
• 1,5-Anhydro-2-deoxy-D-arabino-hex-1-enitol 3,4,6-Tribenzyl Ether
• (3R,4S,5R)-3,4,6-Tri-O-benzyl-D-glucal
• (2R,3S,4R)-3,4-bis(benzyloxy)-2-[(benzyloxy)methyl]-3,4-dihydro-2H-pyran
• C27H28O4
• AK117268
• PubChem10548
• MXYLLYBWXIUMIT-PFBJBMPXSA-N
• FCH3878292
• AX8155644
• ST24041129
• X4784
• 040T795
• 1,5-Anhydro-2-deoxy
• DS-4856
• V10106
• T-5925
• AKOS016010555
• SCHEMBL1578789
• CS-0053470
• Rel-(2R,3S,4R)-3,4-bis(benzyloxy)-2-((benzyloxy)methyl)-3,4-dihydro-2H-pyran
• Tri-O-benzyl-D-glucal, 97%
• 869812-49-7
• AMY34382
• MFCD00061640
• W-203096
• DTXSID70471566
• 55628-54-1
• T1859
• (2R,3S,4R)-3,4-bis(benzyloxy)-2-(benzyloxymethyl)-3,4-dihydro-2H-pyran

• MDL： MFCD00061640
• Inchi： 1S/C27H28O4/c1-4-10-22(11-5-1)18-28-21-26-27(31-20-24-14-8-3-9-15-24)25(16-17-29-26)30-19-23-12-6-2-7-13-23/h1-17,25-27H,18-21H2/t25-,26-,27+/m1/s1
• InChI Key： MXYLLYBWXIUMIT-PFBJBMPXSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H]1[C@@H](C=CO[C@@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 416.19900
• Monoisotopic Mass: 416.198759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: powder
• Density: 1.0800 (rough estimate)
• Melting Point: 57-58 °C (lit.)
• Boiling Point: 544.9°C at 760 mmHg
• Flash Point: 129.7±36.9 °C
• Refractive Index: -2 ° (C=2.5, CH3CN)
• Water Partition Coefficient: Insoluble in water, easily soluble in CHCl3
• PSA: 36.92000
• LogP: 5.28650
• Sensitiveness: Hygroscopic
• Specific Rotation: -2.7 º (c=5 in chloroform)
• Optical Activity: [α]25/D −2.7°, c = 5 in chloroform
• Solubility: Not determined

(2R,3S,4R)-3,4-bis(benzyloxy)-2-[(benzyloxy)methyl]-3,4-dihydro-2H-pyran Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-21
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S24/25
• Storage Condition：−20°C